Cas no 95588-06-0 (Cyclobutanone, 2-[bis(phenylmethyl)amino]-)

• Product name: Cyclobutanone, 2-[bis(phenylmethyl)amino]-
• CAS No: 95588-06-0
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• CID: 4352993
• PubChem ID: 19850278

Cyclobutanone, 2-[bis(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-[bis(phenylmethyl)amino]-
• DB-422302
• 2-(DIBENZYLAMINO)CYCLOBUTAN-1-ONE
• SCHEMBL8203098
• UDUWNMDKNUNYPY-UHFFFAOYSA-N
• 2-(Dibenzylamino)cyclobutanone
• 95588-06-0

• Inchi： InChI=1S/C18H19NO/c20-18-12-11-17(18)19(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key： UDUWNMDKNUNYPY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 265.146664230Da
• Monoisotopic Mass: 265.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų